Hexyl 6-aminohexanoate;4-methylbenzenesulfonate

• Molecular Formula: C19H32NO5S-
• Molecular Weight: 386.5 g/mol
• IUPAC Name: hexyl 6-aminohexanoate;4-methylbenzenesulfonate
• InChI: InChI=1S/C12H25NO2.C7H8O3S/c1-2-3-4-8-11-15-12(14)9-6-5-7-10-13;1-6-2-4-7(5-3-6)11(8,9)10/h2-11,13H2,1H3;2-5H,1H3,(H,8,9,10)/p-1
• InChI Key: RVALTWBPTNLNAV-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCOC(=O)CCCCCN.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Description

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate is a chemical compound with the molecular formula C19H33NO5S and a molecular weight of 387.53 g/mol . It is known for its high purity and is used in various scientific and industrial applications.

Preparation Methods

The synthesis of Hexyl 6-aminohexanoate;4-methylbenzenesulfonate involves the esterification of 6-aminohexanoic acid with hexanol, followed by the sulfonation with 4-methylbenzenesulfonyl chloride. The reaction conditions typically include the use of a catalyst such as sulfuric acid and a solvent like dichloromethane . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific purity requirements .

Chemical Reactions Analysis

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino group, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in biochemical studies to investigate enzyme interactions and protein modifications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Hexyl 6-aminohexanoate;4-methylbenzenesulfonate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. It may also interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate can be compared with similar compounds such as:

Hexyl 6-aminohexanoate: Lacks the sulfonate group, leading to different chemical properties and reactivity.

4-Methylbenzenesulfonate derivatives: These compounds have similar sulfonate groups but different alkyl or amino groups, resulting in varied applications and mechanisms of action.

This compound stands out due to its unique combination of hexyl, amino, and sulfonate groups, which confer specific chemical and biological properties.